![molecular formula C21H22Cl2N2O2S B301752 N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide](/img/structure/B301752.png)
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide, also known as TAK-915, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of benzothiophene derivatives and has shown promising results in preclinical studies for the treatment of cognitive disorders such as Alzheimer's disease.
Mechanism of Action
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide is a selective antagonist of the GABA-A alpha5 receptor subtype. The GABA-A alpha5 receptor is predominantly expressed in the hippocampus, a region of the brain that is important for learning and memory. By selectively blocking the GABA-A alpha5 receptor, this compound enhances the activity of the hippocampus, leading to improved cognitive function and memory.
Biochemical and Physiological Effects
This compound has been shown to improve cognitive function and memory in preclinical models. It has also been shown to increase the activity of the hippocampus, as measured by changes in brain waves. This compound has a good safety profile and tolerability in preclinical studies.
Advantages and Limitations for Lab Experiments
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide has several advantages for lab experiments. It has a high purity and yield, making it easy to synthesize in large quantities. It has a good safety profile and tolerability, allowing for long-term studies in animals. However, this compound is still in the preclinical stage of development, and its efficacy and safety in humans are yet to be established.
Future Directions
There are several future directions for the research and development of N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide. One direction is to further investigate its mechanism of action and its effects on other brain regions and neurotransmitter systems. Another direction is to conduct clinical trials to establish its safety and efficacy in humans. Additionally, this compound could be combined with other drugs or therapies for the treatment of cognitive disorders. Overall, this compound has shown promising results in preclinical studies and has the potential to be a valuable tool for the treatment of cognitive disorders.
Synthesis Methods
The synthesis of N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide involves a multi-step process that begins with the reaction of tert-butylamine with 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene to form the tert-butylamino derivative. This intermediate is then reacted with 2,4-dichlorophenoxyacetic acid to form the final product, this compound. The synthesis method has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide has been extensively studied in preclinical models for the treatment of cognitive disorders such as Alzheimer's disease. It has shown promising results in improving cognitive function and memory in animal models. This compound has also been shown to have a good safety profile and tolerability in preclinical studies.
properties
Molecular Formula |
C21H22Cl2N2O2S |
---|---|
Molecular Weight |
437.4 g/mol |
IUPAC Name |
N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(2,4-dichlorophenoxy)acetamide |
InChI |
InChI=1S/C21H22Cl2N2O2S/c1-21(2,3)12-4-6-14-15(10-24)20(28-18(14)8-12)25-19(26)11-27-17-7-5-13(22)9-16(17)23/h5,7,9,12H,4,6,8,11H2,1-3H3,(H,25,26) |
InChI Key |
MWZUIROGVOFBTI-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.